(R)-2-(Piperazin-2-yl)acetonitrile hydrochloride

• IUPAC Name: 2-[(2R)-piperazin-2-yl]acetonitrile;hydrochloride
• InChI: InChI=1S/C6H11N3.ClH/c7-2-1-6-5-8-3-4-9-6;/h6,8-9H,1,3-5H2;1H/t6-;/m1./s1
• InChI Key: MEAXRFZWKOHAAC-FYZOBXCZSA-N
• Canonical SMILES: C1CNC(CN1)CC#N.Cl
• Isomeric SMILES: C1CN[C@@H](CN1)CC#N.Cl
• Molecular Formula: C6H12ClN3
• Molecular Weight: 161.63 g/mol

Description

(R)-2-(Piperazin-2-yl)acetonitrile hydrochloride is a chemical compound that has been widely used in scientific research for its various applications. It is a chiral molecule that can be synthesized using different methods. The compound has been found to have significant biochemical and physiological effects, making it an important tool in the field of pharmacology and medicinal chemistry.

Mechanism of Action

The mechanism of action of (R)-2-(Piperazin-2-yl)acetonitrile hydrochloride is not fully understood, but it is believed to involve the modulation of various biological targets. The compound has been found to interact with enzymes such as monoamine oxidase (MAO) and acetylcholinesterase (AChE), as well as receptors such as dopamine and serotonin receptors. It has also been shown to modulate ion channels such as voltage-gated sodium channels.
Biochemical and Physiological Effects:
(R)-2-(Piperazin-2-yl)acetonitrile hydrochloride has been found to have various biochemical and physiological effects, including the inhibition of enzymes such as MAO and AChE, which are involved in the metabolism of neurotransmitters such as dopamine and acetylcholine. The compound has also been shown to modulate the activity of various receptors and ion channels, which play important roles in the regulation of neuronal activity and neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (R)-2-(Piperazin-2-yl)acetonitrile hydrochloride in lab experiments is its versatility. The compound can be used as a starting material for the synthesis of various analogs and derivatives, which can be evaluated for their potential therapeutic applications. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on (R)-2-(Piperazin-2-yl)acetonitrile hydrochloride. One of the areas of interest is the development of new analogs and derivatives with improved activity and selectivity against specific biological targets. Another area of interest is the evaluation of the compound's potential therapeutic applications in the treatment of various diseases, including neurological disorders and cancer. Additionally, the development of new synthetic methods for the preparation of this compound and its analogs is an area of ongoing research.

Synthesis Methods

(R)-2-(Piperazin-2-yl)acetonitrile hydrochloride can be synthesized using different methods, including the resolution of racemic mixtures and the asymmetric synthesis of chiral molecules. One of the most common methods used for the synthesis of this compound involves the reaction of (R)-2-Bromo-1-phenylethanone with piperazine in the presence of a base such as NaH, followed by the reaction with sodium cyanide to yield (R)-2-(Piperazin-2-yl)acetonitrile. The resulting compound is then converted to the hydrochloride salt using hydrochloric acid.

Scientific Research Applications

(R)-2-(Piperazin-2-yl)acetonitrile hydrochloride has been used in various scientific research applications, including drug discovery, pharmacology, and medicinal chemistry. The compound has been found to have significant activity against a range of biological targets, including enzymes, receptors, and ion channels. It has been used as a starting material for the synthesis of various analogs and derivatives, which have been evaluated for their potential therapeutic applications.